5-fluoro-1-methyl-1,3-diazinane-2,4,6-trione

• CAS RN: 93075-27-5
• Molecular Formula: C5H5FN2O3
• Molecular Weight: 160.1

Description

5-Fluoro-1-methyl-1,3-diazinane-2,4,6-trione, also known as 5-fluorouracil (5-FU) is a fluorinated pyrimidine analog that is used as an antineoplastic agent in the treatment of various cancers. 5-FU is a prodrug and is metabolized to its active form, 5-fluoro-2'-deoxyuridine monophosphate (FdUMP), which is then converted to 5-fluoro-2'-deoxyuridine triphosphate (FdUTP). FdUTP is incorporated into DNA, resulting in inhibition of DNA replication and cell death.

Mechanism of Action

5-FU is metabolized to its active form, FdUMP, which is then converted to FdUTP. FdUTP is incorporated into DNA, resulting in inhibition of DNA replication and cell death. 5-FU also inhibits thymidylate synthase, an enzyme involved in the synthesis of thymidine triphosphate (TTP), which is necessary for DNA replication. The inhibition of thymidylate synthase prevents the formation of TTP, which further inhibits DNA replication.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-FU are largely dependent on the dose used. At lower doses, 5-FU has been shown to inhibit DNA replication and cell growth, while higher doses result in apoptosis. 5-FU has also been shown to induce DNA damage and inhibit DNA repair, which can lead to cell death. Additionally, 5-FU has been shown to induce oxidative stress, which can lead to the formation of reactive oxygen species and cell death.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-FU in laboratory experiments is its ability to inhibit DNA replication and induce apoptosis. Additionally, 5-FU is relatively non-toxic and can be easily synthesized in the laboratory. However, there are some limitations to using 5-FU in laboratory experiments. For example, 5-FU is rapidly metabolized in the body, resulting in a short half-life and reduced effectiveness. Additionally, 5-FU is not specific to cancer cells, which can result in the death of healthy cells.

Future Directions

There are a number of potential future directions for 5-FU research. One potential direction is the development of novel delivery systems for 5-FU, such as nanoparticles, to improve its efficacy and reduce its toxicity. Additionally, there is potential to investigate the effects of 5-FU in combination with other drugs, such as radiotherapy, to improve its efficacy in the treatment of cancer. Additionally, further research into the mechanisms of drug resistance in cancer cells could lead to the development of more effective treatments. Finally, research into the effects of 5-FU on DNA repair could lead to the development of more effective cancer treatments.

Synthesis Methods

5-FU is synthesized from 5-chlorouracil by a two-step process. First, 5-chlorouracil is reacted with an excess of sodium fluoride to form 5-fluoro-1-methyl-1,3-diazinane-2,4,6-trioneil, which is then reacted with aqueous methylamine to form 5-fluoro-1-methyl-1,3-diazinane-2,4,6-trione. The overall yield of the synthesis is approximately 80%.

Scientific Research Applications

5-FU has been extensively studied in the laboratory and is used in a variety of research applications. It has been used to study the effects of DNA replication inhibition on cell growth, apoptosis, and the regulation of gene expression. 5-FU has also been used to study the mechanisms of drug resistance in cancer cells, as well as the effects of chemotherapy on tumor growth. Additionally, 5-FU has been used to study the effects of DNA damage on cell cycle progression and DNA repair.